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Compound of Interest

Compound Name: Hymenoxin

cat. No.: B1219622

A comprehensive search for clinical trial data on a compound identified as "Hymenoxin" has
yielded no results for human clinical studies. The available information is limited to preclinical
toxicological data for a sesquiterpene lactone and chemical characterization of a flavone, both
referred to as hymenoxin.

The name "Hymenoxin" is associated with at least two distinct chemical compounds:

e A sesquiterpene lactone (C15H2205): This compound, also referred to as hymenoxon, is a
toxic constituent of several poisonous plants, including Hymenoxys odorata (bitterweed).[1]
Preclinical data indicates potential genotoxicity, as it has been shown to induce DNA damage
in bacteria.[1] Toxicological studies have determined an intraperitoneal LD50 of 16.24 mg/kg
in rats.[1]

o Aflavone (C19H1808): This compound is a member of the flavonoid family and has been
identified in plants such as Helianthus carnosus.[2][3] Its chemical structure has been
characterized, but no biological activity or clinical trial data is available in the provided search
results.[2][3][4]

Due to the absence of any documented clinical trials for a drug named Hymenoxin, a
comparison guide with alternative therapies, including quantitative data summaries,
experimental protocols, and signaling pathway diagrams, cannot be generated. The core
requirement of comparing clinical trial outcomes cannot be fulfilled as there is no primary data
to analyze or compare.
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Further research would require a more specific chemical identifier (e.g., a CAS number) or a
clarification of the specific compound of interest to potentially uncover any existing, albeit
unindexed, research. Without clinical trial data, it is not possible to provide the requested
comparison guide for researchers, scientists, and drug development professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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